2-(3-Methylphenylaminocarbonylamino)eth-1-ylamine

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• IUPAC Name: 1-(2-aminoethyl)-3-(3-methylphenyl)urea
• InChI: InChI=1S/C10H15N3O/c1-8-3-2-4-9(7-8)13-10(14)12-6-5-11/h2-4,7H,5-6,11H2,1H3,(H2,12,13,14)
• InChI Key: HKVJKZHBTQQURR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCCN

Description

2-(3-Methylphenylaminocarbonylamino)eth-1-ylamine is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Boc-Ethylene diamine (800 mg, 5 mmol) and m-tolyl isocyanate (665 mg, 5 mmol) were dissolved in acetonitrile and the mixture stirred at room temperature for 4 hrs. Solvent was removed under reduced pressure and the residue absorbed onto silica gel; prior to purification by flash column chromatography (silica, hexane:EtOAc 1:1) to yield the desired compound as a white solid (300 mg, 21%) (MS (+ESI, m/e) 294 (M+H)+). The N-Boc protected compound (300 mg, 1.02 mmol) was dissolved in formic acid (10 ml) and the mixture stirred at room temperature overnight. Excess acid was removed to yield the formate salt of the title compound as a white foam (210 mg).